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Compound of Interest

Compound Name: 5-Amino-2-methoxypyridine

Cat. No.: B105479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Amino-2-methoxypyridine is a key heterocyclic building block in the fields of medicinal

chemistry and drug discovery. Its unique structural features make it a valuable precursor for the

synthesis of a wide range of biologically active compounds, particularly in the development of

kinase inhibitors and other targeted therapeutics. This technical guide provides an in-depth

overview of the commercial availability of 5-Amino-2-methoxypyridine, including a

comparative summary of suppliers, purity, and pricing. Furthermore, it details experimental

protocols for its application in the synthesis of advanced intermediates and active

pharmaceutical ingredients, with a focus on its use in the development of PI3K/mTOR

inhibitors.

Commercial Availability and Suppliers
5-Amino-2-methoxypyridine (CAS No. 6628-77-9) is readily available from a variety of

chemical suppliers. The purity of the commercially available compound typically ranges from

90% to over 98%, catering to different research and development needs. Below is a summary

of prominent suppliers and their offerings.
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Supplier Purity/Grade
Available
Quantities

Price (USD,
Approx.)

Sigma-Aldrich 95% 25 g $139

95% - -

Fisher Scientific 90% (tech.) 5 g $61

98.0+% (TCI) - -

Chem-Impex ≥ 97% (GC) 25 g, 100 g, 250 g
$43.90, $134.40,

$281.00

ChemScene ≥97% - -

Thermo Scientific

Chemicals
98% 25 g -

90% (tech.) 5 g -

J&K Scientific 98% - -

BLD Pharm - - -

Oakwood Chemical - - -

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to visit the supplier's website for the most current pricing and availability.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Amino-2-methoxypyridine is provided

below.
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Property Value Reference

CAS Number 6628-77-9 [1][2]

Molecular Formula C₆H₈N₂O [2]

Molecular Weight 124.14 g/mol [2]

Appearance
Low melting fused solid or

liquid, Red to dark brown
[2]

Melting Point 29-31 °C (lit.) [1][2]

Boiling Point 85-90 °C / 1 mmHg (lit.) [1][2]

Refractive Index n20/D 1.575 (lit.) [1][2]

Storage Temperature 2-8°C [1][2]

Applications in Drug Discovery and Development
5-Amino-2-methoxypyridine is a versatile intermediate in the synthesis of pharmaceuticals,

agrochemicals, and fine chemicals.[3] Its primary application in drug discovery is as a scaffold

for the development of novel therapeutic agents, particularly in oncology. It has been notably

utilized in the synthesis of potent and selective inhibitors of the Phosphatidylinositol 3-kinase

(PI3K) and mammalian target of rapamycin (mTOR) signaling pathways, which are critical in

cell proliferation, survival, and metabolism.[4]
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Experimental Protocols
The following sections provide detailed experimental protocols for the synthesis of key

intermediates and final compounds using 5-Amino-2-methoxypyridine.

General Synthetic Workflow

5-Amino-2-methoxypyridine

Functionalization
(e.g., Sulfonylation)

Key Intermediate
(e.g., Sulfonamide)

Cross-Coupling
(e.g., Suzuki, Buchwald-Hartwig)

Target Molecule
(e.g., PI3K Inhibitor)

Click to download full resolution via product page

Synthesis of 2,4-difluoro-N-(2-methoxypyridin-3-
yl)benzenesulfonamide
This protocol describes the synthesis of a key sulfonamide intermediate.
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Materials:

5-Amino-2-methoxypyridine

2,4-difluorobenzenesulfonyl chloride

Pyridine (anhydrous)

Dichloromethane (DCM, anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

To a solution of 5-Amino-2-methoxypyridine (1.0 eq) in anhydrous DCM at 0 °C under an

inert atmosphere (e.g., nitrogen or argon), add anhydrous pyridine (1.5 eq).

Slowly add a solution of 2,4-difluorobenzenesulfonyl chloride (1.1 eq) in anhydrous DCM to

the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with water and separate the organic layer.

Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.
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Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate

gradient to afford the desired 2,4-difluoro-N-(2-methoxypyridin-3-yl)benzenesulfonamide.

Synthesis of Thienopyrimidine Derivatives
This protocol outlines a general procedure for the synthesis of thienopyrimidine derivatives,

which are often investigated for their anticancer properties.

Materials:

A suitable 2-amino-3-cyanothiophene derivative

Formamide

Ethanol

Procedure:

A mixture of the 2-amino-3-cyanothiophene derivative (1.0 eq) and formamide (excess, e.g.,

10-20 equivalents) is heated under reflux for 1.5 to 4 hours.[3]

The reaction progress is monitored by TLC.

After completion, the reaction mixture is cooled to room temperature.

The precipitated solid is collected by filtration, washed with water, and then with a small

amount of cold ethanol.

The crude product is dried and can be further purified by recrystallization from a suitable

solvent (e.g., ethanol or a mixture of dioxane and ethanol).[5]

Safety Information
5-Amino-2-methoxypyridine is considered hazardous. It is harmful if swallowed, causes skin

irritation, and serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2]
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Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this compound.[1][2] Work should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Conclusion
5-Amino-2-methoxypyridine is a commercially accessible and synthetically versatile building

block that plays a crucial role in the development of novel therapeutic agents. Its utility in the

synthesis of PI3K/mTOR inhibitors highlights its importance in modern medicinal chemistry. The

experimental protocols provided in this guide offer a starting point for researchers to explore

the rich chemistry of this valuable intermediate in their drug discovery endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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